2-Chloro-4-(methylsulfonylmethyl)benzoic acid

• Molecular Formula: C9H9ClO4S
• Molecular Weight: 248.68 g/mol
• IUPAC Name: 2-chloro-4-(methylsulfonylmethyl)benzoic acid
• InChI: InChI=1S/C9H9ClO4S/c1-15(13,14)5-6-2-3-7(9(11)12)8(10)4-6/h2-4H,5H2,1H3,(H,11,12)
• InChI Key: KAKKVINDARDMQP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1=CC(=C(C=C1)C(=O)O)Cl

Description

2-Chloro-4-(methylsulfonylmethyl)benzoic acid is a useful research compound. Its molecular formula is C9H9ClO4S and its molecular weight is 248.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.01 g of tert-butyl 4-(bromomethyl)-2-chlorobenzoate was reacted via Procedure O to give tert-butyl 2-chloro-4-(methylsulfonylmethyl)benzoate. 1.2 g of tert-butyl 2-chloro-4-(methylsulfonylmethyl)benzoate was treated with 10 mL of 4N HCl in Dioxane at 45° C. and concentrated upon completion to give crude 2-chloro-4-(methylsulfonylmethyl)benzoic acid. 775 mg of 4-chloro-3-(pyridin-2-yl)aniline was coupled to 1 g of 2-chloro-4-(methylsulfonylmethyl)benzoic acid via Procedure G. The crude product was purified by reverse phase HPLC to give pure 2-chloro-N-(4-chloro-3-(pyridin-2-yl)phenyl)-4-(methylsulfonylmethyl)benzamide. MS (Q1) 435 (M)+.